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Compound of Interest

Compound Name: 4-Propylnonane

CAS No.: 6165-37-3

Cat. No.: B13802712

Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 4-Propylnonane is not readily

available in public domains. The following guidance is based on the general procedures for the

disposal of non-halogenated hydrocarbons. Researchers must consult with their institution's

Environmental Health and Safety (EHS) department for specific disposal protocols and conduct

a thorough risk assessment before handling this chemical.

This guide provides essential safety and logistical information for the proper disposal of 4-
Propylnonane, ensuring the safety of laboratory personnel and compliance with environmental

regulations.

Chemical and Physical Properties of 4-
Propylnonane
Due to the lack of a specific Safety Data Sheet, a complete profile of 4-Propylnonane's

physical and chemical properties is unavailable. The following table summarizes the known

identifying information.
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Property Value Source

CAS Number 6165-37-3 [1][2][3]

Molecular Formula C12H26 [1][2][4]

Molecular Weight 170.33 g/mol [1][2]

IUPAC Name 4-propylnonane [2]

Melting Point -50.8°C (estimate) [3]

Flash Point Data not available

Boiling Point Data not available

Toxicity Data Data not available

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, it is crucial to adhere to the following safety

measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

Ventilation: Handle 4-Propylnonane and its waste in a well-ventilated area, preferably within

a certified chemical fume hood, to minimize inhalation exposure.

Avoid Ingestion and Inhalation: Do not eat, drink, or smoke in areas where chemicals are

handled. Avoid breathing in vapors or mists.

Step-by-Step Disposal Protocol for 4-Propylnonane
As a non-halogenated hydrocarbon, 4-Propylnonane must be disposed of as hazardous

waste. Under no circumstances should it be poured down the drain or mixed with general

refuse.

Step 1: Waste Segregation
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Proper segregation of chemical waste is paramount to prevent dangerous reactions and ensure

correct disposal.

Non-Halogenated Waste Stream: 4-Propylnonane waste should be collected in a

designated container for non-halogenated organic solvents.[5][6][7]

Avoid Mixing: Do not mix 4-Propylnonane waste with the following:

Halogenated solvents (e.g., chloroform, dichloromethane).[6]

Acids, bases, or oxidizers.[8]

Aqueous waste.

Heavy metals.[7]

Step 2: Waste Collection

Container Selection: Use a clean, leak-proof container made of a material compatible with

hydrocarbons (e.g., high-density polyethylene or glass). The container must have a secure

screw-top cap.

Labeling: Before adding any waste, affix a "Hazardous Waste" label to the container. The

label must clearly identify the contents as "Waste 4-Propylnonane" or, if mixed with other

compatible non-halogenated solvents, list all components with their estimated percentages.

Step 3: Waste Storage

Secure Storage: Store the waste container in a designated, cool, dry, and well-ventilated

satellite accumulation area.

Secondary Containment: It is best practice to keep the waste container within a secondary

containment tray to prevent the spread of any potential leaks.

Flammability Precautions: Store away from sources of ignition, such as heat, sparks, and

open flames. Flammable liquid waste should be stored in a fire-resistant cabinet.[8]

Step 4: Arranging for Final Disposal
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Contact EHS: Once the waste container is nearly full (approximately 90% capacity to allow

for expansion), contact your institution's Environmental Health and Safety (EHS) department

or a licensed hazardous waste disposal contractor to arrange for pickup.

Follow Institutional Procedures: Adhere to all institutional guidelines regarding waste pickup

requests, manifesting, and record-keeping.

Spill and Emergency Procedures
In the event of a spill:

Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if

necessary.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or commercial sorbent pads.

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and place it in a

sealed, labeled container for disposal as hazardous waste.

Large Spills: For large spills, or if you are unsure how to proceed, evacuate the area and

contact your institution's emergency response team.

Disposal Workflow for 4-Propylnonane
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Caption: Workflow for the proper disposal of 4-Propylnonane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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